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Compound of Interest

Compound Name: 3-O-Methyl Colterol-d9

Cat. No.: B584239 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 3-O-Methyl Colterol-d9, a

deuterated stable isotope-labeled compound. It serves as an essential internal standard in

bioanalytical studies for the accurate quantification of its non-labeled counterpart. This

document covers its chemical properties, commercial availability, and a detailed protocol for its

application in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Compound Identification and Properties
3-O-Methyl Colterol-d9 is the deuterated form of 3-O-Methyl Colterol and a labeled metabolite

of the bronchodilator Bitolterol[1]. Its primary application is as an internal standard for

quantitative analyses using techniques like LC-MS, where it helps correct for sample

preparation variability and matrix effects[2].

Chemical and Physical Data
The following table summarizes the key quantitative data for 3-O-Methyl Colterol-d9, compiled

from various commercial suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b584239?utm_src=pdf-interest
https://www.benchchem.com/product/b584239?utm_src=pdf-body
https://www.benchchem.com/product/b584239?utm_src=pdf-body
https://theclinivex.com/3-o-methyl-colterol-d9.html
https://www.medchemexpress.com/3-o-methyl-colterol-d9.html
https://www.benchchem.com/product/b584239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1346599-83-4 [1][3][4][5]

Unlabeled CAS 58868-93-2 [3]

Molecular Formula C₁₃H₁₂D₉NO₃ [3][4][5]

Molecular Weight 248.37 g/mol [3][4][5]

Accurate Mass 248.21 [3]

Purity >95% (HPLC) [3]

IUPAC Name

4-(1-hydroxy-2-((2-(methyl-

d3)propan-2-yl-1,1,1,3,3,3-

d6)amino)ethyl)-2-

methoxyphenol

[3]

Synonyms

α-[[(1,1-Dimethylethyl-

d9)amino]methyl]-4-hydroxy-3-

methoxybenzenemethanol; N-

(tert-Butyl-d9)metarterenol

[4]

Commercial Availability and Storage
3-O-Methyl Colterol-d9 is available for research purposes from several specialized chemical

suppliers. It is not intended for diagnostic or therapeutic use[4][6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://theclinivex.com/3-o-methyl-colterol-d9.html
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.scbt.com/p/3-o-methyl-colterol-d9-1346599-83-4
https://www.pharmaffiliates.com/en/1346599-83-4-3-o-methyl-colterol-d9-pasti089760.html
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.scbt.com/p/3-o-methyl-colterol-d9-1346599-83-4
https://www.pharmaffiliates.com/en/1346599-83-4-3-o-methyl-colterol-d9-pasti089760.html
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.scbt.com/p/3-o-methyl-colterol-d9-1346599-83-4
https://www.pharmaffiliates.com/en/1346599-83-4-3-o-methyl-colterol-d9-pasti089760.html
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.lgcstandards.com/US/en/3-O-Methyl-Colterol-d9/p/TRC-M294572?queryID=14714d398cd406744f816fc5527d717c
https://www.scbt.com/p/3-o-methyl-colterol-d9-1346599-83-4
https://www.benchchem.com/product/b584239?utm_src=pdf-body
https://www.scbt.com/p/3-o-methyl-colterol-d9-1346599-83-4
https://www.calpaclab.com/3-o-methyl-colterol-d9-5-mg/ala-o351525-5mg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Code
Available
Quantities

Storage
Temperature

Shipping
Conditions

LGC Standards TRC-M294572
1 mg, 5 mg, 25

mg
+4°C Blue Ice

Santa Cruz

Biotechnology
sc-215170

Contact for

details
2-8°C Ambient

Pharmaffiliates PA STI 089760
Contact for

details

2-8°C

Refrigerator
Ambient

MedChemExpres

s
HY-13833S

Contact for

details

-80°C (6

months); -20°C

(1 month)

Ambient

Clinivex CX-15345
Contact for

details
2-8°C Ambient

Application in Quantitative Bioanalysis
The primary role of 3-O-Methyl Colterol-d9 is as an internal standard (IS) in LC-MS/MS

methods to quantify colterol or its metabolites in biological matrices such as plasma, urine, or

whole blood. The workflow below illustrates the typical process for using a deuterated IS in a

bioanalytical assay.
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Bioanalytical Workflow Using a Deuterated Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Sample Aliquoting
(e.g., Plasma, Urine)

2. IS Spiking
(Add 3-O-Methyl Colterol-d9)

3. Extraction
(LLE, SPE, or Protein Precipitation)

4. Evaporation & Reconstitution

5. Injection into LC System

6. Chromatographic Separation

7. Mass Spectrometric Detection
(MRM Mode)

8. Peak Integration
(Analyte and IS)

9. Ratio Calculation
(Analyte Area / IS Area)

10. Quantification
(Using Calibration Curve)
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Simplified β2-Adrenergic Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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